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Compound of Interest

Compound Name: A 839977

Cat. No.: B605059 Get Quote

Technical Support Center: A-839977
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and stability of the P2X7 receptor

antagonist, A-839977, in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the maximum solubility of A-839977 in DMSO?

A-839977 exhibits high solubility in DMSO. Various suppliers report solubility up to 100 mM or

100 mg/mL (approximately 242 mM). However, for practical laboratory use, preparing stock

solutions at concentrations such as 10 mM or 20 mM is common practice.

Q2: What are the recommended storage conditions for A-839977 stock solutions in DMSO?

For optimal stability, A-839977 stock solutions in DMSO should be stored under the following

conditions:

Short-term storage: Store at -20°C for use within one year.

Long-term storage: For periods longer than a year, it is recommended to store aliquots at

-80°C, which can maintain stability for up to two years.

To prevent degradation from atmospheric moisture, it is crucial to use anhydrous DMSO and

store the solution in tightly sealed vials.
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Q3: How many freeze-thaw cycles can an A-839977 DMSO stock solution tolerate?

While specific data on the freeze-thaw stability of A-839977 is not readily available, it is a

general best practice to minimize freeze-thaw cycles for any compound dissolved in DMSO.

DMSO is hygroscopic and can absorb water upon each thaw, which may lead to compound

precipitation or degradation over time. For this reason, it is highly recommended to aliquot the

stock solution into single-use volumes.

Troubleshooting Guide
Problem: I am having difficulty dissolving A-839977 in DMSO.

Question: Is the DMSO fresh and anhydrous?

Answer: DMSO is hygroscopic and readily absorbs moisture from the atmosphere. The

presence of water can significantly decrease the solubility of many organic compounds.

Always use a fresh, unopened bottle of anhydrous DMSO or a properly stored and

desiccated stock.

Question: Have you tried gentle heating or sonication?

Answer: To aid dissolution, you can gently warm the solution (e.g., to 37°C) or use a bath

sonicator for a short period. These methods can help break up any precipitate and

facilitate solubilization.

Problem: My A-839977 solution appears to have precipitated after storage or upon dilution in

aqueous media.

Question: How was the stock solution stored?

Answer: Precipitation can occur if the solution has absorbed water during storage or

through repeated freeze-thaw cycles. Ensure that the stock solution is stored in a tightly

sealed vial at the recommended temperature (-20°C or -80°C) and that aliquoting is used

to avoid multiple freeze-thaw cycles.

Question: What was the final concentration of DMSO in your aqueous solution?
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Answer: When diluting a DMSO stock solution into an aqueous buffer or cell culture

medium, the final concentration of DMSO should be kept low (typically below 0.5% and

not exceeding 1%) to prevent the compound from precipitating out of the solution. It is

advisable to perform serial dilutions in DMSO first before the final dilution into the aqueous

medium.

Quantitative Data Summary
Parameter Value Notes

Solubility in DMSO
Up to 100 mM or 100 mg/mL

(~242 mM)

May require ultrasonication to

achieve higher concentrations.

Storage (in DMSO)

   Short-Term -20°C (up to 1 year)

   Long-Term -80°C (up to 2 years)
Aliquoting into single-use vials

is highly recommended.

Experimental Protocols
Protocol for Preparation of a 10 mM Stock Solution of A-
839977 in DMSO

Materials:

A-839977 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator bath (optional)

Procedure:
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1. Equilibrate the vial of solid A-839977 to room temperature before opening to prevent

condensation of atmospheric moisture.

2. Calculate the required mass of A-839977 for the desired volume and concentration. For

example, for 1 mL of a 10 mM solution (Molecular Weight of A-839977 = 413.26 g/mol ),

you will need 4.13 mg.

3. Weigh the calculated amount of A-839977 and place it into a sterile vial.

4. Add the calculated volume of anhydrous DMSO to the vial.

5. Vortex the solution thoroughly until the solid is completely dissolved. If necessary, use a

sonicator bath for a few minutes to aid dissolution.

6. Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in tightly

sealed vials.

7. Label the vials clearly with the compound name, concentration, date, and storage

temperature.

8. Store the aliquots at -20°C for short-term use or -80°C for long-term storage.
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Experimental Workflow: A-839977 Stock Preparation and Storage
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Caption: Workflow for preparing and storing A-839977 in DMSO.
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P2X7 Receptor Signaling Pathway and Inhibition by A-839977
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Caption: A-839977 inhibits the P2X7 receptor signaling pathway.
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To cite this document: BenchChem. [A 839977 solubility and stability in DMSO].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605059#a-839977-solubility-and-stability-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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